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Compound of Interest

Compound Name: Ferrous Gluconate

Cat. No.: B096098

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ferrous gluconate (C12H22Fe0Qa14) is an iron (1) salt of gluconic acid widely used
as a nutritional supplement to treat iron-deficiency anemia.[1] Its relative bioavailability and
gentler gastrointestinal profile compared to inorganic iron salts like ferrous sulfate make it a
common choice.[2] However, the redox activity of the ferrous ion (Fe?*) is a double-edged
sword. While essential for biological processes, excess ferrous iron is a potent catalyst for
oxidative stress, making ferrous gluconate a valuable tool for inducing and studying iron-
related toxicity in experimental models.[3][4][5]

The primary mechanism of toxicity stems from the ability of Fe2+ to participate in the Fenton
reaction, where it reacts with hydrogen peroxide (H202) to generate highly reactive hydroxyl
radicals (*OH).[2][5] These radicals can indiscriminately damage cellular macromolecules,
leading to lipid peroxidation, protein oxidation, and DNA damage.[3][4] This document provides
an overview of key data, experimental protocols, and conceptual frameworks for utilizing
ferrous gluconate in oxidative stress and iron toxicity research.

Data Presentation: Quantitative Toxicity and
Bioavailability

The following tables summarize quantitative data from various studies, providing a comparative
reference for experimental design.
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Table 1: In Vivo Acute Toxicity of Ferrous Compounds

. LDso (mglkg Elemental Iron
Compound Animal Model . . Reference
body weight) Equivalent

Stabilized
Ferrous Male Sprague- Approx. 212
1831 mgl/kg [61[7]
Gluconate Dawley Rat mglkg
(SFG)
Stabilized
Female Sprague- Approx. 206
Ferrous 1775 mg/kg [6][7]
Dawley Rat mg/kg
Gluconate (SFG)
) Approx. 134
Ferrous Sulfate Male Mice 670 mg/kg [7]
mg/kg
] Approx. 136
Ferrous Sulfate Female Mice 680 mg/kg [7]
mg/kg

| General Lethal Dose (Elemental Iron) | - | 200-250 mg/kg | 200-250 mg/kg |[1] |
Note: Ferrous gluconate contains approximately 11.6% elemental iron.[1]

Table 2: In Vitro Effects of Iron Preparations on Oxidative Stress
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Iron
. Cell Line Key Finding Observation Reference
Preparation
Highest
increase
. Intracellular
Ferric compared to
HepG2 ROS . [81[9]
Gluconate . iron sucrose
Production .
and iron
dextran.

Highest amount

Redox-Active compared to iron

Ferric Gluconate ~ HepG2 _ _ [8]1[9]
Iron (in buffer) sucrose and iron
dextran.
Rendered
) Redox-Active completely
Ferric Gluconate - _ o [81[9]
Iron (in serum) redox-inactive by
serum.
Significantly
o higher toxicity
Ferrous Iron SH-SY5Y Cytotoxicity
compared to [10]
(Fez) Neuroblastoma (MTT Assay) )
ferric (Fe3t)
form.

| Ferrous Iron (Fe?*) | SH-SY5Y Neuroblastoma | Oxidative Stress (GSH Assay) | Leads to
greater oxidative stress than the ferric form. |[10] |

Table 3: Dose-Dependent Toxicity Thresholds for Elemental Iron Ingestion
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Dose (Elemental Expected Clinical

Population Context Reference
Iron) Effect

Asymptomatic /
< 20 mgl/kg Unlikely to cause General | Pediatric [11][12]
symptoms

Gastrointestinal
symptoms (nausea, o

20 - 60 mg/kg - ) General / Pediatric [11][12]
vomiting, abdominal

pain)

Potential for systemic o
> 60 mg/kg . ) General / Pediatric [11][12]
toxicity and lethality

| > 120 mg/kg | Potentially lethal | General |[11] |

Signaling Pathways and Experimental Workflows

Visualizations of the key molecular pathway for iron toxicity and a standard experimental
workflow are provided below.
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Mechanism of Ferrous Iron-Induced Oxidative Stress
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In Vitro Experimental Workflow for Iron Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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